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Compound of Interest

Compound Name: (-)-2-Phenylpropylamine

Cat. No.: B096721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of (-)-2-Phenylpropylamine, a versatile chemical compound frequently utilized

in pharmacological research, particularly as a trace amine-associated receptor 1 (TAAR1)

agonist.[1] Adherence to these guidelines is crucial for ensuring the accuracy, reproducibility,

and validity of experimental results.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of (-)-2-Phenylpropylamine is

essential for its proper handling and the preparation of stable solutions.
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Property Value Reference

Molecular Formula C₉H₁₃N --INVALID-LINK--

Molecular Weight 135.21 g/mol --INVALID-LINK--

Appearance Colorless to pale yellow liquid Sigma-Aldrich

Solubility

Slightly soluble in water (5.1

g/L at 25°C); Soluble in organic

solvents such as Dimethyl

Sulfoxide (DMSO) and ethanol.

--INVALID-LINK--

Density 0.93 g/mL at 25°C --INVALID-LINK--

Boiling Point 80°C at 10 mm Hg --INVALID-LINK--

Safety Precautions
(-)-2-Phenylpropylamine is a corrosive substance and requires careful handling in a

laboratory setting.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves, and a lab coat.

Ventilation: Work in a well-ventilated area, preferably a fume hood, to avoid inhalation of

vapors.

Handling: Avoid contact with skin, eyes, and clothing. In case of contact, rinse the affected

area immediately and thoroughly with water.

Storage of Neet Compound: Store the neat compound in a tightly sealed container in a cool,

dry place, away from incompatible materials such as strong oxidizing agents.

Experimental Protocols
Preparation of a 100 mM Stock Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of (-)-2-
Phenylpropylamine in Dimethyl Sulfoxide (DMSO), a common solvent for in vitro assays.
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Materials:

(-)-2-Phenylpropylamine

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Calibrated analytical balance

Calibrated micropipettes and sterile, nuclease-free pipette tips

Sterile, amber glass vial or a clear glass vial wrapped in aluminum foil

Vortex mixer

Procedure:

Calculate the required mass: To prepare a 100 mM stock solution, the mass of (-)-2-
Phenylpropylamine needed per milliliter of DMSO can be calculated using the following

formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL of a 100 mM (0.1 M) solution: Mass = 0.1 mol/L * 0.001 L * 135.21 g/mol =

0.013521 g = 13.52 mg

Weighing: Carefully weigh 13.52 mg of (-)-2-Phenylpropylamine on a calibrated analytical

balance. Due to its liquid nature, it is advisable to dispense the compound directly into a

tared microcentrifuge tube or a small, sterile vial.

Dissolution: Add 1 mL of anhydrous DMSO to the vial containing the weighed (-)-2-
Phenylpropylamine.

Mixing: Tightly cap the vial and vortex thoroughly until the compound is completely dissolved.

The solution should be clear and free of any particulates.

Storage: Store the 100 mM stock solution at -20°C for short-term storage (up to one month)

or at -80°C for long-term storage (up to six months). To avoid repeated freeze-thaw cycles,
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which can lead to degradation of the compound, it is highly recommended to aliquot the

stock solution into smaller, single-use volumes.

Preparation of Working Solutions for Cell-Based Assays
Working solutions are typically prepared by diluting the high-concentration stock solution in cell

culture medium to the desired final concentration for the experiment.

Materials:

100 mM (-)-2-Phenylpropylamine stock solution in DMSO

Sterile cell culture medium appropriate for the cell line being used

Sterile microcentrifuge tubes or multi-well plates

Calibrated micropipettes and sterile, nuclease-free pipette tips

Procedure for preparing a 100 µM working solution:

Determine the dilution factor: To prepare a 100 µM working solution from a 100 mM stock, a

1:1000 dilution is required.

Serial Dilution (Recommended): To ensure accuracy, it is best to perform a serial dilution.

Step A (1:100 dilution): Add 2 µL of the 100 mM stock solution to 198 µL of cell culture

medium. This results in a 1 mM intermediate solution.

Step B (1:10 dilution): Add 100 µL of the 1 mM intermediate solution to 900 µL of cell

culture medium. This results in the final 100 µM working solution.

Direct Dilution (for larger volumes): For a final volume of 10 mL of 100 µM working solution,

add 10 µL of the 100 mM stock solution to 9.99 mL of cell culture medium.

Mixing: Gently mix the working solution by pipetting up and down or by gentle inversion.

Avoid vigorous vortexing which can be detrimental to cells.
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Final DMSO Concentration: It is crucial to maintain a low final concentration of DMSO in the

cell culture medium, as high concentrations can be toxic to cells. In the example above, the

final DMSO concentration would be 0.1%, which is generally well-tolerated by most cell lines.

Always include a vehicle control (cell culture medium with the same final concentration of

DMSO) in your experiments.

Quantitative Data Summary

Stock Concentration Solvent
Mass of (-)-2-
Phenylpropylamine per 1
mL of Solvent

10 mM DMSO 1.35 mg

50 mM DMSO 6.76 mg

100 mM DMSO 13.52 mg

Storage Condition Duration Recommendations

-20°C Up to 1 month
Aliquot to avoid freeze-thaw

cycles.

-80°C Up to 6 months

Recommended for long-term

storage. Aliquot into single-use

volumes.

Visualizations
Experimental Workflow for Stock Solution Preparation
and Use
The following diagram illustrates the general workflow from receiving the neat compound to its

application in a cell-based assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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